Cas no 2098156-73-9 ((Z)-2-(3,4-diethoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide)

• Product Name: (Z)-2-(3,4-diethoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide
• CAS No: 2098156-73-9
• MF: C₁₀H₂₁N₃O₃
• MW: 231.29204249382
• CID: 5040148
• Update Time: 2025-07-16

(Z)-2-(3,4-diethoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineethanimidamide, 3,4-diethoxy-N-hydroxy-
• (Z)-2-(3,4-Diethoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide
• (Z)-2-(3,4-diethoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide

• Inchi： 1S/C10H21N3O3/c1-3-15-8-5-13(7-10(11)12-14)6-9(8)16-4-2/h8-9,14H,3-7H2,1-2H3,(H2,11,12)
• InChI Key： LHYRJTDAYYRYNA-UHFFFAOYSA-N
• SMILES： N1(CC(NO)=N)CC(OCC)C(OCC)C1

Additional information on (Z)-2-(3,4-diethoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide

Professional Introduction to (Z)-2-(3,4-diethoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide and CAS No. 2098156-73-9

Compound with the CAS number 2098156-73-9 and the product name (Z)-2-(3,4-diethoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular structure of (Z)-2-(3,4-diethoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide incorporates a pyrrolidine ring substituted with diethyl groups at the 3 and 4 positions, linked to an acetimidamide moiety. This configuration imparts specific chemical reactivity and stability, making it a valuable candidate for various biochemical processes. The presence of the hydroxyl group in the N'-position further enhances its versatility, enabling participation in hydrogen bonding and other interactions critical for biological activity.

In recent years, there has been a growing interest in exploring novel compounds that can modulate biological pathways with high specificity. The (Z)-2-(3,4-diethoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide compound has been extensively studied for its potential role in inhibiting key enzymes involved in inflammatory and metabolic disorders. Preliminary research indicates that this compound exhibits promising inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators.

One of the most compelling aspects of CAS No. 2098156-73-9 is its ability to interact with biological targets in a manner that is both selective and potent. This has led to its investigation as a lead compound in the development of new therapeutic agents. For instance, studies have demonstrated its efficacy in reducing inflammation by targeting specific inflammatory cytokines and chemokines. The diethyl-substituted pyrrolidine ring contributes to its stability while allowing for fine-tuning of its pharmacokinetic properties, ensuring optimal absorption, distribution, metabolism, and excretion.

The hydroxyl group in the N'-position of the acetimidamide moiety plays a crucial role in the compound's bioactivity. This group facilitates hydrogen bonding interactions with biological targets, enhancing binding affinity and reducing off-target effects. Such interactions are critical for achieving therapeutic efficacy while minimizing side effects. The configuration of the double bond in the (Z)-isomer also contributes to its unique pharmacological profile, influencing how it interacts with cellular receptors and enzymes.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of compounds like (Z)-2-(3,4-diethoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide. Molecular docking studies have revealed that this compound can effectively bind to active sites of target enzymes, thereby inhibiting their function. These studies have provided valuable insights into the molecular interactions that underpin its therapeutic potential, guiding further optimization efforts.

In addition to its anti-inflammatory properties, research has also explored the potential of CAS No. 2098156-73-9 in addressing metabolic disorders. Studies indicate that this compound can modulate key enzymes involved in glucose metabolism and lipid synthesis, offering a promising approach to managing conditions such as diabetes and hyperlipidemia. The ability of this compound to interact with multiple targets suggests that it may have broad therapeutic applications.

The synthesis of (Z)-2-(3,4-diethoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide represents a significant achievement in synthetic chemistry. The development of efficient synthetic routes has enabled researchers to produce this compound in sufficient quantities for both laboratory studies and potential clinical trials. Advances in synthetic methodologies have also allowed for modifications to its structure, enabling fine-tuning of its pharmacological properties.

The future prospects for this compound are highly promising. Ongoing research is focused on elucidating its mechanism of action at a molecular level, as well as exploring new therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate the development process, bringing this promising compound closer to clinical use.

In conclusion, the compound identified by CAS No. 2098156-73-9 and named (Z)-2-(3,4-diethoxypyrrolidin-1-yl)-N'-hydroxyacetimidamide represents a significant advancement in chemical and biomedical research. Its unique structural features and promising biological activities make it a valuable candidate for drug development. With continued research and optimization, this compound holds great potential for improving therapeutic interventions across various diseases.